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Compound of Interest

Compound Name: Gentamicin B1

Cat. No.: B1230207 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical properties and

stability of Gentamicin B1, a significant component of the gentamicin antibiotic complex. A

thorough understanding of these characteristics is essential for its handling, formulation, and

the development of robust analytical methods.

Core Chemical Properties
Gentamicin B1 is an aminoglycoside antibiotic, a class of compounds known for their

bactericidal activity against a wide range of bacteria.[1][2] Its structure, like other gentamicins,

is based on a 2-deoxystreptamine moiety linked to two sugar units.[3]

Table 1: Summary of Gentamicin B1 Chemical Properties
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Property Value Source(s)

IUPAC Name

(2R,3S,4S,5R,6S)-2-[(1R)-1-

aminoethyl]-6-

[(1R,2R,3S,4R,6S)-4,6-

diamino-3-[(2R,3R,4R,5R)-3,5-

dihydroxy-5-methyl-4-

(methylamino)oxan-2-yl]oxy-2-

hydroxycyclohexyl]oxyoxane-

3,4,5-triol

[4]

CAS Number 36889-16-4 [1][4][5]

Molecular Formula C20H40N4O10 [1][4][5][6][7][8]

Molecular Weight 496.55 g/mol [1][5][6][7]

Appearance White to Pale Yellow Solid [1][2]

Solubility

Slightly soluble in Methanol

and Water.[1][2] The

gentamicin complex is freely

soluble in water but practically

insoluble in ethanol.[9]

Predicted pKa 12.96 ± 0.70 [1][10]

Predicted XLogP3-AA -5.8 [4]

Hydrogen Bond Donor Count 10 [4]

Stability Profile
The stability of gentamicin is a critical factor for ensuring its therapeutic efficacy and safety.[11]

Degradation can lead to reduced potency and the formation of potentially harmful byproducts.

[11] Gentamicin B1's stability is influenced by several factors, including pH, temperature, light,

and humidity.

2.1 pH Stability The stability of gentamicin is highly dependent on pH. The optimal pH range for

gentamicin stability in liquid solutions is between 4.5 and 7.0.[11] In more acidic or alkaline

environments, it undergoes hydrolysis, leading to the formation of degradation products.[11] A
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stability study of gentamicin sulfate injections showed that while the pH of all samples

decreased slightly over a six-month period, they remained within the acceptable USP range.

[12]

2.2 Temperature Stability Gentamicin is sensitive to heat.[11] Extreme heat can cause chemical

reactions that break down the molecule, reducing its effectiveness.[11] Conversely, extremely

low temperatures can decrease its solubility.[11] The recommended storage temperature for

gentamicin is refrigerated, between 2°C and 8°C, to prevent degradation.[11] However, some

solutions have been shown to be stable at room temperature (~25°C).[13][14] A study on

gentamicin-coated implants showed that storage at 60°C led to a small but significant reduction

in the level of the C2 congener when combined with PLGA, indicating that the formulation can

impact thermal stability.[15]

2.3 Photostability Exposure to light, particularly ultraviolet (UV) rays, can trigger photochemical

reactions that degrade gentamicin.[11] This degradation occurs as the molecule absorbs

energy, which can lead to the breaking of chemical bonds.[11] One study demonstrated that

when gentamicin was exposed to UV light at 243 nm for 30 minutes, a significant degradation

of 42.14% was observed.[16][17] Therefore, gentamicin and its preparations should be

protected from light.[11]

2.4 Humidity and Oxidative Stability Gentamicin sulfate is described as hygroscopic and can

undergo gradual degradation upon exposure to humid atmospheres, a process that is

accelerated at higher temperatures.[15] Powdered forms are particularly susceptible to

moisture-induced degradation.[11] Storage of gentamicin-coated rods at 75% relative humidity

resulted in small decreases in the level of the C2 congener.[15] Additionally, the molecule is

susceptible to oxidative degradation.[17]

Degradation Pathways
The primary degradation pathway for gentamicin under hydrolytic stress (acidic or alkaline

conditions) is the cleavage of the glycosidic bonds. This results in the formation of gentamines,

which are the 2-deoxystreptamine core with one of the sugar moieties removed.[18] For

example, electrochemical degradation of gentamicin has been shown to proceed via the loss of

a pyran moiety.[19] Forced degradation studies have identified known gentamines C1, C1a,

and C2 as major degradants.[20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Gentamicin B1: A Technical Guide to Chemical
Properties and Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230207#gentamicin-b1-chemical-properties-and-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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